Cas no 17573-15-8 (9,10-Dihydrobenzoapyrene)

• Product Name: 9,10-Dihydrobenzoapyrene
• CAS No: 17573-15-8
• Molecular Formula: C₂₀H₁₄
• Molecular Weight: 254.32516
• CID: 231114
• PubChem ID: 28597

9,10-Dihydrobenzoapyrene Properties

Names and Identifiers

• Benzo[a]pyrene,9,10-dihydro- (9CI)
• 9,10-dihydrobenzo(a)pyrene
• 9,10-DIHYDROBENZO[A]PYRENE
• 9,10-dihydrobenzo[pqr]tetraphene
• Benzo(a)pyrene, 9,10-dihydro-
• BRN 1967919
• 17573-15-8
• AKOS030239785
• DK44UY8IG3
• DTXSID60170011
• Benzo[a]pyrene, 9,10-dihydro-
• starbld0001515
• DIHYDROBENZO(A)PYRENE, 9,10-
• UNII-DK44UY8IG3

• InChIKey： CRWVCBYUFDAUHN-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H14/c1-2-7-17-15(4-1)12-16-9-8-13-5-3-6-14-10-11-18(17)20(16)19(13)14/h1,3-6,8-12H,2,7H2
• SMILES： C1CCC2C3C=CC4=CC=CC5C=CC(=CC=2C=1)C=3C4=5

Computed Properties

• Exact Mass: 254.10962
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 254.109550447g/mol
• Heavy Atom Count: 20
• Complexity: 408
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Boiling Point: 450.7±20.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 218.9±15.9 °C
• Solubility: Benzene, Chloroform, Tetrahydrofuran
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes